Cas no 1379475-81-6 (4-iodo-1H-Indole-2-carboxylic acid ethyl ester)

4-iodo-1H-Indole-2-carboxylic acid ethyl ester structure
1379475-81-6 structure
Product Name:4-iodo-1H-Indole-2-carboxylic acid ethyl ester
CAS No:1379475-81-6
MF:C11H10INO2
MW:315.107075214386
CID:2135208
Update Time:2023-11-19

4-iodo-1H-Indole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-?iodo-?1H-?Indole-?2-?carboxylic acid ethyl ester
    • CID 90304031
    • 4-iodo-1H-Indole-2-carboxylic acid ethyl ester
    • 1H-Indole-2-carboxylic acid, 4-iodo-, ethyl ester
    • Inchi: 1S/C11H10INO2/c1-2-15-11(14)10-6-7-8(12)4-3-5-9(7)13-10/h3-6,13H,2H2,1H3
    • InChI Key: IHQPCEDUMGJAJP-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2=C1C=C(C(=O)OCC)N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 247
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.766±0.06 g/cm3(Predicted)
  • Boiling Point: 415.9±25.0 °C(Predicted)
  • pka: 14.22±0.30(Predicted)
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